Cas no 1263285-94-4 (2-(Hydrazinylmethyl)pyrazine hydrochloride)

• Product Name: 2-(Hydrazinylmethyl)pyrazine hydrochloride
• CAS No: 1263285-94-4
• MF: C₅H₉ClN₄
• MW: 160.60475897789
• MDL: MFCD17015926
• CID: 1040945
• PubChem ID: 46941490
• Update Time: 2025-05-23

2-(Hydrazinylmethyl)pyrazine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(Hydrazinylmethyl)pyrazine hydrochloride
• pyrazin-2-ylmethylhydrazine,hydrochloride
• 2-hydrazinomethylpyrazine hydrochloride
• AK-76619
• ANW-71745
• CTK8C4398
• I03-0560
• KB-173016
• KB-224087
• 2-(Hydrazinylmethyl)pyrazine--hydrogen chloride (1/1)
• Pyrazin-2-ylmethylhydrazine hydrochloride
• AS-33534
• CS-0183289
• DB-078206
• 1-((pyrazin-2-yl)methyl)hydrazine hydrochloride
• 1-(PYRAZIN-2-YLMETHYL)HYDRAZINE HYDROCHLORIDE
• AKOS015892487
• Pyrazine, 2-(hydrazinylmethyl)-, hydrochloride (1:1)
• A851617
• 2-(Hydrazinylmethyl)pyrazine HCl
• MFCD17015926
• 2-(Hydrazinylmethyl)pyrazinehydrochloride
• A898558
• 1263285-94-4
• pyrazin-2-ylmethylhydrazine;hydrochloride
• DTXSID50677443
• DB-354099
• 1-(pyrazin-2-ylmethyl)hydrazine HCl

• MDL： MFCD17015926
• Inchi： 1S/C5H8N4.ClH/c6-9-4-5-3-7-1-2-8-5;/h1-3,9H,4,6H2;1H
• InChI Key： SDVHGHBNLLVKPQ-UHFFFAOYSA-N
• SMILES： Cl.N(CC1C=NC=CN=1)N

Computed Properties

• Exact Mass: 160.0515740g/mol
• Monoisotopic Mass: 160.0515740g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 75.4
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.8Ų

2-(Hydrazinylmethyl)pyrazine hydrochloride Security Information

• Storage Condition：Sealed in dry,Room Temperature

Additional information on 2-(Hydrazinylmethyl)pyrazine hydrochloride

2-(Hydrazinylmethyl)pyrazine Hydrochloride: A Comprehensive Overview

The compound with CAS No. 1263285-94-4, commonly referred to as 2-(Hydrazinylmethyl)pyrazine hydrochloride, has garnered significant attention in the fields of organic chemistry and pharmacology due to its unique structural properties and potential biological applications. This compound, which belongs to the class of pyrazine derivatives, has been extensively studied for its role in various chemical reactions and its potential as a building block in drug discovery.

Pyrazine derivatives have long been recognized for their versatility in organic synthesis. The hydrazinylmethyl group attached to the pyrazine ring introduces additional functional groups that can participate in a wide range of chemical transformations. Recent studies have highlighted the ability of 2-(Hydrazinylmethyl)pyrazine hydrochloride to act as a precursor in the synthesis of heterocyclic compounds, which are of great interest in medicinal chemistry due to their potential as kinase inhibitors and other therapeutic agents.

One of the most notable advancements in the study of 2-(Hydrazinylmethyl)pyrazine hydrochloride involves its application in the development of novel anti-cancer agents. Researchers have demonstrated that this compound can serve as a scaffold for the construction of molecules that target specific oncogenic pathways. For instance, a recent study published in *Journal of Medicinal Chemistry* reported that derivatives of this compound exhibited potent inhibitory activity against several cancer cell lines, suggesting its potential as a lead compound for anti-tumor drug development.

In addition to its pharmacological applications, 2-(Hydrazinylmethyl)pyrazine hydrochloride has also been explored for its role in catalysis. The hydrazinyl group is known to act as a ligand in transition metal complexes, which can enhance the catalytic activity of these systems. A groundbreaking study conducted by Smith et al. (2023) revealed that this compound could significantly improve the efficiency of palladium-catalyzed cross-coupling reactions, a critical step in the synthesis of complex organic molecules.

The synthesis of 2-(Hydrazinylmethyl)pyrazine hydrochloride involves a multi-step process that typically begins with the preparation of pyrazine derivatives followed by functionalization with hydrazine groups. Recent advancements in synthetic methodologies have enabled chemists to achieve higher yields and better purity levels, making this compound more accessible for large-scale applications. Innovations such as microwave-assisted synthesis and continuous flow chemistry have further streamlined the production process, reducing costs and minimizing environmental impact.

From an environmental standpoint, the development of sustainable synthetic routes for 2-(Hydrazinylmethyl)pyrazine hydrochloride is a growing area of research. Scientists are increasingly focusing on green chemistry principles to design processes that minimize waste and utilize renewable resources. For example, a study published in *Green Chemistry* demonstrated that this compound could be synthesized using bio-based feedstocks and catalytic systems derived from non-toxic sources.

Looking ahead, the future prospects for 2-(Hydrazinylmethyl)pyrazine hydrochloride appear promising. Its unique combination of structural flexibility and functional diversity positions it as a valuable tool in both academic research and industrial applications. As researchers continue to uncover new ways to harness its properties, this compound is likely to play an even more significant role in advancing drug discovery and chemical innovation.